![molecular formula C18H11ClN4OS B4773901 8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide](/img/structure/B4773901.png)
8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide
Overview
Description
8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide is a chemical compound that belongs to the class of quinolone antibiotics. It has been extensively researched for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide involves the inhibition of DNA gyrase and topoisomerase IV. These enzymes are involved in the supercoiling and relaxation of DNA during replication and transcription. By inhibiting the activity of these enzymes, this compound prevents DNA replication and transcription, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of DNA replication and transcription, leading to cell death. It has been shown to exhibit antibacterial, antifungal, and antitumor activities. In addition, it has been shown to interact with DNA and inhibit its replication and transcription.
Advantages and Limitations for Lab Experiments
The advantages of using 8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide in lab experiments include its broad-spectrum antibacterial, antifungal, and antitumor activities. It is also relatively easy to synthesize and has been extensively studied in various scientific fields. The limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of 8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide. One direction is to further explore its potential applications in medicinal chemistry, particularly in the development of new antibiotics and antitumor agents. Another direction is to investigate its mechanism of action in more detail, particularly its interaction with DNA and its effects on DNA replication and transcription. Finally, there is a need for further research to fully understand its potential toxicity and to develop strategies to mitigate any adverse effects.
Scientific Research Applications
8-chloro-2-(2-pyridinyl)-N-1,3-thiazol-2-yl-4-quinolinecarboxamide has been extensively researched for its potential applications in various scientific fields. In medicinal chemistry, it has been shown to exhibit antibacterial, antifungal, and antitumor activities. In pharmacology, it has been shown to inhibit the activity of DNA gyrase and topoisomerase IV, which are enzymes involved in DNA replication and transcription. In biochemistry, it has been shown to interact with DNA and inhibit its replication and transcription.
properties
IUPAC Name |
8-chloro-2-pyridin-2-yl-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClN4OS/c19-13-5-3-4-11-12(17(24)23-18-21-8-9-25-18)10-15(22-16(11)13)14-6-1-2-7-20-14/h1-10H,(H,21,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEYRQNUUXMNJSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC3=C(C=CC=C3Cl)C(=C2)C(=O)NC4=NC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClN4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.